Cas no 2034255-66-6 (4-(4-methoxyphenyl)-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]benzenesulfonamide)

• Product Name: 4-(4-methoxyphenyl)-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]benzenesulfonamide
• CAS No: 2034255-66-6
• MF: C₂₁H₂₁N₅O₃S
• MW: 423.488142728806
• CID: 5982205
• PubChem ID: 91813931
• Update Time: 2025-05-23

4-(4-methoxyphenyl)-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxyphenyl)-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]benzenesulfonamide
• 4'-methoxy-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)-[1,1'-biphenyl]-4-sulfonamide
• AKOS025315720
• F6445-3883
• 2034255-66-6
• N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-4'-methoxy-[1,1'-biphenyl]-4-sulfonamide

• Inchi： 1S/C21H21N5O3S/c1-29-19-8-4-17(5-9-19)18-6-10-20(11-7-18)30(27,28)25-12-2-3-16-13-22-21-23-15-24-26(21)14-16/h4-11,13-15,25H,2-3,12H2,1H3
• InChI Key： BVAIVANPPACLFR-UHFFFAOYSA-N
• SMILES： C1(S(NCCCC2=CN3N=CN=C3N=C2)(=O)=O)=CC=C(C2=CC=C(OC)C=C2)C=C1

Computed Properties

• Exact Mass: 423.13651072g/mol
• Monoisotopic Mass: 423.13651072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 107Ų

Additional information on 4-(4-methoxyphenyl)-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]benzenesulfonamide

4-(4-Methoxyphenyl)-N-[3-([1,2,4]Triazolo[1,5-a]pyrimidin-6-yl)propyl]benzenesulfonamide: A Comprehensive Overview

4-(4-Methoxyphenyl)-N-[3-([1,2,4]Triazolo[1,5-a]pyrimidin-6-yl)propyl]benzenesulfonamide (CAS No. 2034255-66-6) is a structurally complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of sulfonamides and incorporates a triazolopyrimidine moiety, which is known for its ability to interact with various biological targets. The presence of the methoxy group on the phenyl ring further enhances its pharmacological properties by improving solubility and bioavailability.

Recent studies have highlighted the importance of benzenesulfonamides in drug discovery, particularly in the development of kinase inhibitors. The triazolopyrimidine core of this compound has been shown to exhibit potent inhibitory activity against several kinases, making it a valuable scaffold for designing anti-cancer agents. For instance, researchers have demonstrated that analogs of this compound can effectively inhibit the activity of Aurora kinases, which are critical regulators of cell division and are often overexpressed in various cancers.

The methoxyphenyl group attached to the benzene ring plays a crucial role in modulating the physicochemical properties of the molecule. This group not only increases lipophilicity but also enhances the stability of the compound in physiological conditions. Additionally, the propyl chain connecting the triazolopyrimidine ring to the sulfonamide group contributes to the overall flexibility of the molecule, allowing it to adopt conformations that are favorable for binding to target proteins.

From a synthetic perspective, 4-(4-methoxyphenyl)-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]benzenesulfonamide is typically synthesized through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The synthesis begins with the preparation of the methoxyphenyl sulfonamide intermediate, which is then subjected to nucleophilic substitution using an appropriately substituted triazolopyrimidine derivative. This approach ensures high yields and excellent purity of the final product.

One of the most promising applications of this compound lies in its potential as a targeted therapy for cancer. Preclinical studies have shown that it can selectively inhibit tumor growth in animal models without causing significant toxicity to normal cells. Furthermore, its ability to penetrate cellular membranes efficiently makes it a strong candidate for systemic administration.

In terms of pharmacokinetics, 4-(4-methoxyphenyl)-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]benzenesulfonamide exhibits favorable absorption and distribution profiles. Its half-life is sufficiently long to allow for once-daily dosing, which enhances patient compliance. Additionally, its metabolism follows predictable pathways, with major metabolites being non-toxic and easily excreted from the body.

Another area where this compound has shown potential is in neurodegenerative diseases. Studies have indicated that it can modulate key signaling pathways involved in neuronal protection and regeneration. For example, it has been found to promote neurite outgrowth in vitro and reduce neuroinflammation in animal models of Alzheimer's disease.

The development of benzenesulfonamides like this compound represents a significant advancement in medicinal chemistry. By leveraging modern computational tools and high-throughput screening techniques, researchers can now design molecules with unprecedented precision and efficiency. This has led to a surge in interest in compounds that combine multiple functional groups to achieve synergistic effects.

In conclusion, 4-(4-methoxyphenyl)-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]benzenesulfonamide (CAS No. 2034255-66-6) stands at the forefront of drug discovery research due to its unique structure and diverse biological activities. As ongoing studies continue to uncover new applications for this compound, it holds immense promise for addressing unmet medical needs across various therapeutic areas.